molecular formula C14H27ClN2O3 B6185421 tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride CAS No. 2624117-92-4

tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride

Cat. No.: B6185421
CAS No.: 2624117-92-4
M. Wt: 306.8
InChI Key:
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Description

tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride: is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride typically involves multiple stepsThe tert-butyl group is then added to the piperidine ring, and the final product is obtained by converting the free base to its hydrochloride salt .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using automated systems and controlled reaction conditions to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions: tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions:

    Oxidation: Potassium permanganate, hydrogen peroxide.

    Reduction: Lithium aluminum hydride, sodium borohydride.

    Substitution: Halogens, nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Chemistry: In chemistry, tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride is used as an intermediate in the synthesis of more complex molecules.

Biology: In biological research, this compound is studied for its potential effects on cellular processes. It may be used in the development of new drugs or as a tool to investigate the mechanisms of action of various biological pathways .

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It may be investigated for its effects on specific diseases or conditions, such as cancer or neurological disorders .

Industry: In industry, this compound may be used in the production of specialty chemicals or as a precursor for the synthesis of other valuable compounds .

Mechanism of Action

The mechanism of action of tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in cellular processes. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular function and signaling pathways .

Comparison with Similar Compounds

Uniqueness: tert-butyl 2-(morpholin-3-yl)piperidine-1-carboxylate hydrochloride is unique due to the presence of both the morpholine and piperidine rings, which confer specific chemical and biological properties.

Properties

CAS No.

2624117-92-4

Molecular Formula

C14H27ClN2O3

Molecular Weight

306.8

Purity

95

Origin of Product

United States

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